Cas no 879440-61-6 (8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
879440-61-6 structure
Product Name:8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:879440-61-6
MF:C20H14ClN5O2
MW:391.810462474823
CID:5476241
Update Time:2025-07-09

8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chloro-phenyl)-7-methyl-2-phenyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
    • 8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • Inchi: 1S/C20H14ClN5O2/c1-24-17-16(18(27)23-20(24)28)25-11-15(12-6-3-2-4-7-12)26(19(25)22-17)14-9-5-8-13(21)10-14/h2-11H,1H3,(H,23,27,28)
    • InChI Key: FJISULJDVUTAQW-UHFFFAOYSA-N
    • SMILES: N12C=C(C3=CC=CC=C3)N(C3=CC=CC(Cl)=C3)C1=NC1=C2C(=O)NC(=O)N1C

8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature

Additional information on 8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No 879440-61-6, known as 8-(3-chlorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrimidines, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a fused imidazo-purine ring system with substituents at specific positions that contribute to its distinct chemical properties.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery and development. The presence of a chlorine atom at the 3-position of the phenyl group and a methyl group at position 1 imparts unique electronic and steric properties to the molecule. These features make it a promising candidate for exploring its potential as a bioactive agent in various therapeutic areas.

The synthesis of 8-(3-chlorophenyl)-1-methyl-7-phenyl... involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies such as Suzuki coupling reactions and nucleophilic aromatic substitutions to construct this complex molecule efficiently. These advancements in synthetic methodology have significantly contributed to the scalability of producing this compound for further studies.

From a pharmacological perspective, this compound has shown intriguing activity in preclinical models. Studies conducted using cellular assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest that imidazo[1,2-g]purine derivatives may hold potential as anti-inflammatory agents or antioxidants in future therapeutic applications.

In addition to its pharmacological relevance, this compound has also been explored for its material science applications. Its rigid molecular structure and conjugated aromatic system make it a candidate for applications in optoelectronic materials or as building blocks for advanced functional materials.

As research on CAS No 879440-61-6 continues to progress, it is anticipated that further insights into its biological mechanisms and chemical properties will emerge. This will undoubtedly pave the way for innovative applications across diverse scientific disciplines.

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